Cas no 2172211-23-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2172211-23-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6186307
• PubChem ID: 165546397
• Update Time: 2025-06-13

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• EN300-1489287
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2172211-23-1

• Inchi： 1S/C26H30N2O5/c1-16(13-24(29)30)27-25(31)17-7-6-8-18(14-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,16-18,23H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： MZSPOEPKFMCOKO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NC(C)CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172211-23-1): An Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172211-23-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Fmoc-Cyclohexylformamido Butanoic Acid, is characterized by its unique structural features and potential applications in drug development.

The molecular structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is composed of a butanoic acid backbone, a cyclohexyl ring, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential of Fmoc-Cyclohexylformamido Butanoic Acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In addition to its antiviral properties, Fmoc-Cyclohexylformamido Butanoic Acid has also shown promise in the field of cancer research. A 2020 study published in the European Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the design of targeted anticancer agents. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that certain derivatives exhibited selective cytotoxicity against breast cancer cells, with minimal toxicity to normal cells.

The unique structural features of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid make it an attractive candidate for further modification and optimization. The cyclohexyl ring provides rigidity and conformational stability, while the Fmoc group allows for precise control over the synthetic process. These properties are crucial for the development of highly specific and potent therapeutic agents.

Beyond its direct therapeutic applications, Fmoc-Cyclohexylformamido Butanoic Acid has also been utilized in the development of diagnostic tools and imaging agents. A recent study published in the Journal of Pharmaceutical Sciences demonstrated the use of this compound as a key intermediate in the synthesis of fluorescent probes for cellular imaging. The researchers developed a series of fluorescent derivatives that exhibited high selectivity and sensitivity, enabling real-time monitoring of cellular processes.

The versatility and potential of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid have led to increased interest from both academic and industrial researchers. Ongoing studies are focused on optimizing its chemical properties, enhancing its biological activity, and exploring new applications in various fields.

In conclusion, Fmoc-Cyclohexylformamido Butanoic Acid (CAS No. 2172211-23-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents, diagnostic tools, and imaging agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare.